Cas no 106384-11-6 (2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-)

• Product Name: 2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-
• CAS No: 106384-11-6
• MF: C₁₃H₁₁N₃O₄S
• MW: 305.309141397476
• CID: 127108
• PubChem ID: 57357309
• Update Time: 2025-04-18

2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-
• 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 5-[(-alpha--methylbenzylidene)hydrazino]-4-nitro- (7CI)
• DTXSID00723626
• 106384-11-6

• Inchi： 1S/C13H11N3O4S/c1-8(9-5-3-2-4-6-9)14-15-12-10(16(19)20)7-11(21-12)13(17)18/h2-7,15H,1H3,(H,17,18)
• InChI Key： PENPUDGXKCYNMH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1NN=C(C)C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.04713
• Monoisotopic Mass: 305.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 104.83
• LogP: 3.78680